Cas no 118516-23-7 (1,3-Propanediamine,N3-[6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl]-N1,N1-dimethyl-)

1,3-Propanediamine,N3-[6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl]-N1,N1-dimethyl- structure
118516-23-7 structure
Product Name:1,3-Propanediamine,N3-[6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl]-N1,N1-dimethyl-
CAS No:118516-23-7
MF:C21H23FN4
MW:350.432527780533
CID:140230
PubChem ID:6410854
Update Time:2025-04-19

1,3-Propanediamine,N3-[6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl]-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N3-[6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl]-N1,N1-dimethyl-
    • N-[6-(4-fluorophenyl)-4-phenylpyridazin-3-yl]-N',N'-dimethylpropane-1,3-diamine
    • 118516-23-7
    • N,N-Dimethyl-N'-(6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl)-1,3-propanediamine
    • DTXSID60152150
    • 1,3-Propanediamine, N,N-dimethyl-N'-(6-(4-fluorophenyl)-4-phenyl-3-pyridazinyl)-
    • Inchi: 1S/C21H23FN4/c1-26(2)14-6-13-23-21-19(16-7-4-3-5-8-16)15-20(24-25-21)17-9-11-18(22)12-10-17/h3-5,7-12,15H,6,13-14H2,1-2H3,(H,23,25)
    • InChI Key: NCOLEQQFBDYUNI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=C(N=N1)NCCCN(C)C

Computed Properties

  • Exact Mass: 350.19089
  • Monoisotopic Mass: 350.190675
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41

Experimental Properties

  • Density: 1.155
  • Boiling Point: 550.4°C at 760 mmHg
  • Flash Point: 286.7°C
  • Refractive Index: 1.597
  • PSA: 41.05
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